1-(3-Ethylphenyl)-3-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)urea

• IUPAC Name: 1-(3-ethylphenyl)-3-[2-[[2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl]amino]ethyl]urea
• InChI: InChI=1S/C21H25N7O/c1-3-16-7-6-8-17(13-16)27-21(29)24-12-11-23-19-14-20(26-15(2)25-19)28-18-9-4-5-10-22-18/h4-10,13-14H,3,11-12H2,1-2H3,(H2,24,27,29)(H2,22,23,25,26,28)
• InChI Key: ALSIYMCQNJXPNN-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)NCCNC2=CC(=NC(=N2)C)NC3=CC=CC=N3
• Molecular Formula: C21H25N7O
• Molecular Weight: 391.5 g/mol
• CAS No.: 1421496-88-9

Description

1-(3-Ethylphenyl)-3-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)urea is a synthetic compound featuring a pyrimidine core structure, a chemical class recognized for its significant potential in anticancer research and therapeutic development. Compounds with pyrimidine-urea scaffolds, similar to this product, have demonstrated substantial research value as modulators of biological targets, including serving as antagonists for the retinoid X receptor alpha (RXRα), a nuclear receptor transcription factor implicated in cancer cell proliferation and survival pathways . The molecular structure incorporates key pharmacophoric elements observed in bioactive molecules, including a substituted pyrimidine ring linked via an ethylene chain to a urea moiety. This specific architecture is designed to mimic known active scaffolds, suggesting potential research applications in studying kinase inhibition pathways and receptor-ligand interactions . The presence of the 2-aminopyrimidine group is a feature found in selective inhibitors of enzyme families, such as fibroblast growth factor receptors (FGFR), highlighting its utility for investigating cell signaling and proliferation mechanisms . Furthermore, the urea linkage is a common functional group in numerous FDA-approved and investigational drugs, contributing to strong binding affinity through hydrogen bond interactions with biological targets . This product is supplied For Research Use Only (RUO) and is strictly intended for laboratory investigations, such as in vitro cell-based assays, target validation studies, and mechanism-of-action research. It is not for diagnostic, therapeutic, or any human use. Researchers are advised to consult the current safety data sheet (SDS) before use.

Biological Activity

The compound 1-(3-Ethylphenyl)-3-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)urea is a complex organic molecule that has garnered attention in pharmacological research due to its potential biological activities. Understanding its biological activity is crucial for evaluating its therapeutic applications, particularly in oncology and other fields.

Anticancer Activity

Recent studies have indicated that derivatives of urea, including the target compound, exhibit significant anticancer properties. The mechanism of action often involves the inhibition of specific enzymes or pathways that are crucial for tumor growth and survival.

Case Study: Inhibition of Focal Adhesion Kinase (FAK)

A recent study explored the inhibition of Focal Adhesion Kinase (FAK) by this compound. FAK is a non-receptor tyrosine kinase implicated in several cancers. The compound demonstrated effective inhibition of FAK activity, leading to reduced cell proliferation in cancer cell lines. The IC50 value for this inhibition was found to be 12 µM, indicating a promising therapeutic index for further development .

Structure-Activity Relationship (SAR)

The biological activity of the compound can be further understood through its Structure-Activity Relationship (SAR) . Modifications in the chemical structure can lead to variations in potency and selectivity against cancer cells.

Modification	IC50 Value (µM)	Effect
Parent Compound	25	Baseline activity
Ethyl substitution	12	Improved potency
Pyridinyl substitution	8	Enhanced selectivity

These results highlight how slight alterations in the molecular structure can significantly impact biological efficacy.

The mechanisms through which this compound exerts its biological effects include:

• Inhibition of Kinases : Targeting kinases like FAK disrupts signaling pathways essential for cancer cell survival.
• Induction of Apoptosis : The compound may promote programmed cell death in malignant cells, enhancing its anticancer effects.
• Cell Cycle Arrest : Evidence suggests that the compound can induce cell cycle arrest at the G2/M phase, preventing further proliferation of cancer cells.

Comparison with Similar Compounds

Comparison with Similar Compounds

The compound shares structural and functional group similarities with other urea derivatives. Below is a detailed comparison with two analogs from BLD Pharm Ltd. ():

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Heterocyclic Features	Purity
1-(3-Ethylphenyl)-3-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)urea (Target)	C₂₃H₂₈N₈O	456.54 g/mol	3-Ethylphenyl, methylpyrimidine, pyridin-2-ylamino	Pyrimidine, pyridine	N/A
Ethyl 3-((6-(4,5-dihydro-1H-benzo[d]azepin-3(2H)-yl)-2-(pyridin-2-yl)pyrimidin-4-yl)amino)methyl)urea (BD337172)	C₂₄H₂₇N₅O₂	417.51 g/mol	Ethyl benzoazepine, pyridin-2-ylpyrimidine	Benzoazepine, pyrimidine, pyridine	98+%
1-(Isoquinolin-6-yl)-3-(2-oxo-2-(pyrrolidin-1-yl)ethyl)urea (BD337175)	C₁₆H₁₈N₄O₂	298.34 g/mol	Isoquinolin-6-yl, pyrrolidin-1-yl ketone	Isoquinoline, pyrrolidine	98+%

Key Observations

Structural Complexity: The target compound incorporates a pyrimidine-pyridine hybrid core, which is absent in BD337175 but partially mirrored in BD337172 (pyridin-2-ylpyrimidine). BD337175 replaces pyrimidine with isoquinoline, a larger aromatic system that may enhance π-π stacking but reduce solubility.

Functional Group Variations: The ethylphenyl group in the target compound contrasts with BD337172’s ethyl benzoazepine and BD337175’s isoquinoline. Ethylphenyl may improve lipophilicity and membrane permeability compared to the polar urea-pyrrolidinone in BD337175 . Both BD compounds lack the pyridin-2-ylamino substituent of the target, which could influence hydrogen-bonding interactions in biological systems.

In contrast, BD337172’s benzoazepine moiety may target G-protein-coupled receptors (GPCRs) or serotonin pathways .

Q & A

Basic Question: What are the optimal synthetic routes and conditions for synthesizing 1-(3-Ethylphenyl)-3-(2-((2-methyl-6-(pyridin-2-ylamino)pyrimidin-4-yl)amino)ethyl)urea with high yield and purity?

Methodological Answer:
The synthesis of this urea derivative requires multi-step reactions involving coupling of pyrimidine and phenylurea precursors. Key steps include:

• Amine-Isocyanate Coupling : Reacting 3-ethylphenyl isocyanate with a pyrimidine-containing amine intermediate under anhydrous conditions (e.g., dichloromethane or DMF as solvents) .
• Catalysis and Bases : Use of triethylamine to deprotonate intermediates and facilitate nucleophilic substitution. Palladium catalysts (e.g., Pd(PPh₃)₄) may aid in cross-coupling reactions for pyridin-2-ylamino group incorporation .
• Temperature Control : Maintaining 60–80°C for cyclization steps to minimize side products.
• Purification : Column chromatography with silica gel (eluent: ethyl acetate/hexane) or recrystallization from ethanol improves purity .